Cas no 83608-90-6 (Methyl 5-(azidomethyl)-2-furoate)

• Product Name: Methyl 5-(azidomethyl)-2-furoate
• CAS No: 83608-90-6
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• MDL: MFCD14652655
• CID: 668801
• PubChem ID: 22099249
• Update Time: 2025-10-23

Methyl 5-(azidomethyl)-2-furoate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-(azidomethyl)-, methyl ester
• methyl 5-(azidomethyl)furan-2-carboxylate
• SCHEMBL15864455
• LS-09550
• EN300-658916
• DTXSID30622416
• MFCD14652655
• methyl 5-(azidomethyl)-2-furoate
• 83608-90-6
• AKOS010630491
• Methyl 5-(azidomethyl)-2-furoate

• MDL： MFCD14652655
• Inchi： 1S/C7H7N3O3/c1-12-7(11)6-3-2-5(13-6)4-9-10-8/h2-3H,4H2,1H3
• InChI Key： XXNALIJSJJPTEM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1CN=[N+]=[N-]

Computed Properties

• Exact Mass: 181.04874109g/mol
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Methyl 5-(azidomethyl)-2-furoate

Recent Advances in the Application of Methyl 5-(azidomethyl)-2-furoate (CAS: 83608-90-6) in Chemical Biology and Pharmaceutical Research

Methyl 5-(azidomethyl)-2-furoate (CAS: 83608-90-6) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This heterocyclic compound, containing both an azide group and a methyl ester functionality, has been increasingly utilized in click chemistry reactions, bioconjugation strategies, and as a precursor for various bioactive molecules. Recent studies have demonstrated its potential in drug discovery, materials science, and chemical biology applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 83608-90-6 as a key intermediate in the synthesis of novel furoic acid derivatives with potent antimicrobial activity. Researchers employed copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to generate triazole-containing analogs that showed promising activity against drug-resistant bacterial strains. The azide functionality of Methyl 5-(azidomethyl)-2-furoate proved crucial for efficient diversification of the molecular scaffold.

In the field of bioconjugation, a recent Nature Communications paper (2024) described innovative applications of 83608-90-6 for site-specific protein modification. The compound's azide group enabled efficient labeling of biomolecules through strain-promoted azide-alkyne cycloaddition (SPAAC), offering advantages in terms of reaction kinetics and biocompatibility compared to traditional conjugation methods. This approach has significant implications for the development of antibody-drug conjugates and diagnostic probes.

Material science applications of Methyl 5-(azidomethyl)-2-furoate have also expanded, as evidenced by a 2024 Advanced Materials report detailing its incorporation into functional polymers. The compound served as a monomer for clickable polyesters with tunable properties, enabling the creation of smart materials for drug delivery and tissue engineering applications. The researchers emphasized the compound's stability and versatility in polymerization reactions.

From a synthetic chemistry perspective, recent advances in the preparation of 83608-90-6 have improved its accessibility for research applications. A 2023 Organic Process Research & Development publication described an optimized synthetic route with improved yield (78%) and scalability, addressing previous challenges in the preparation of this valuable intermediate. The new protocol features milder reaction conditions and reduced environmental impact.

Looking forward, Methyl 5-(azidomethyl)-2-furoate continues to attract attention for its potential in PROTAC (proteolysis targeting chimera) development and targeted protein degradation strategies. Preliminary results from ongoing studies suggest its utility as a linker component in these emerging therapeutic modalities, with particular advantages in terms of metabolic stability and spatial organization.